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Compound of Interest

Compound Name: Anavenol

Cat. No.: B1664951 Get Quote

This technical support center provides best practices for the safe handling and disposal of β-

Naphthoxyethanol, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is β-Naphthoxyethanol and what are its primary hazards?

A1: β-Naphthoxyethanol, also known as 2-(2-Naphthoxy)ethanol, is a chemical compound with

the formula C₁₂H₁₂O₂.[1] Based on safety data for similar chemicals, it is likely to be

combustible and may be harmful if swallowed or inhaled. It can cause skin and serious eye

irritation.

Q2: What personal protective equipment (PPE) should I wear when handling β-

Naphthoxyethanol?

A2: Always wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[2] Work in a well-ventilated area or

under a chemical fume hood to avoid inhaling vapors.

Q3: How should I store β-Naphthoxyethanol?

A3: Store β-Naphthoxyethanol in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat, sparks, and open flames.[2] Keep it separate from incompatible

materials such as strong oxidizing agents.
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Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with soap and plenty of water.

For eye contact, rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[3] Seek medical attention if irritation persists.

Q5: How do I dispose of waste β-Naphthoxyethanol?

A5: β-Naphthoxyethanol waste should be treated as hazardous waste. It must be disposed of

in accordance with all local, regional, and national regulations.[4][5] Do not pour it down the

drain. Collect it in a designated, labeled, and sealed container for hazardous waste pickup.

Troubleshooting Guides
Spill Response
Problem: A small spill of β-Naphthoxyethanol has occurred in the lab.

Solution:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated.

Don PPE: Put on your personal protective equipment, including gloves, goggles, and a lab

coat.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material like vermiculite or sand.[6][7]

Absorb and Collect: Absorb the spilled material with the absorbent. Carefully scoop up the

absorbed material and place it into a labeled, sealable container for hazardous waste.[8]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and

also dispose of them as hazardous waste.[6][7]

Report: Report the spill to your laboratory supervisor or environmental health and safety

officer.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.epa.gov/hw/frequent-questions-about-hazardous-waste-identification
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem: A large spill of β-Naphthoxyethanol has occurred.

Solution:

Evacuate Immediately: Evacuate the area, closing doors behind you to contain vapors.

Activate Alarm: Activate the nearest fire alarm or emergency response system.

Call for Help: Contact your institution's emergency response team or the local fire

department.

Do Not Attempt to Clean: Do not attempt to clean up a large spill yourself. Wait for trained

emergency responders.

Data Presentation
Physical and Chemical Properties of β-Naphthoxyethanol

Property Value

Chemical Formula C₁₂H₁₂O₂

Molecular Weight 188.22 g/mol

CAS Number 93-20-9

Synonyms
2-(2-Naphthoxy)ethanol, β-Hydroxyethyl 2-

naphthyl ether

Source: NIST Chemistry WebBook[1]

Occupational Exposure Limits

Component Limit Type Value

β-Naphthoxyethanol PEL (OSHA) Not Established

β-Naphthoxyethanol TLV (ACGIH) Not Established
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Note: Specific occupational exposure limits for β-Naphthoxyethanol have not been established

by OSHA or ACGIH. It is recommended to handle it with care in a well-ventilated area to

minimize exposure.

Experimental Protocols
Protocol for Safe Handling of β-Naphthoxyethanol

Preparation: Before starting any experiment, read the Safety Data Sheet (SDS) for β-

Naphthoxyethanol. Ensure you have the necessary PPE and that the work area (e.g., fume

hood) is clean and functioning correctly.

Weighing and Transferring:

If β-Naphthoxyethanol is a solid, weigh it out in a chemical fume hood to avoid inhaling

dust.

If it is a liquid, transfer it carefully to avoid splashing. Use a pipette or a funnel for

transfers.

During the Experiment:

Keep containers of β-Naphthoxyethanol closed when not in use.

Avoid heating the substance near open flames or other ignition sources as it is

combustible.

Maintain good housekeeping in the work area to prevent accidental spills.

After the Experiment:

Decontaminate all equipment that has come into contact with β-Naphthoxyethanol.

Properly label and store any remaining β-Naphthoxyethanol.

Dispose of all waste materials according to the disposal protocol.

Protocol for Disposal of β-Naphthoxyethanol Waste
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Waste Collection:

Collect all waste containing β-Naphthoxyethanol (including unused product, contaminated

absorbents, and disposable PPE) in a designated hazardous waste container.

The container must be made of a material compatible with β-Naphthoxyethanol, be in

good condition, and have a secure lid.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "β-

Naphthoxyethanol".

Include the date when the waste was first added to the container.

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from general

laboratory traffic.

Ensure the storage area is well-ventilated and away from sources of ignition.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional and regulatory procedures for waste manifest and handover.[4]

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the safe handling of β-Naphthoxyethanol.
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Caption: Decision tree for responding to a β-Naphthoxyethanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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